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Compound of Interest

Compound Name: Nisoxetine hydrochloride, (-)-

Cat. No.: B12764176

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the preparation, storage, and
handling of Nisoxetine hydrochloride stock solutions for experimental use. Adherence to these
guidelines will ensure solution accuracy, stability, and integrity for reliable experimental
outcomes.

Chemical and Physical Properties

Nisoxetine hydrochloride is a potent and selective norepinephrine reuptake inhibitor.[1][2][3]
Accurate preparation of stock solutions requires consideration of its key chemical and physical
properties, which are summarized in the table below.

Property Value References
Molecular Formula C17H21NOz2 - HCI [4]

Molecular Weight 307.82 g/mol [4][5]
Appearance White to beige solid [4]

Purity >98% (HPLC) [6]

Solubility Data
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The choice of solvent is critical for preparing a stable stock solution. The solubility of Nisoxetine
hydrochloride in common laboratory solvents is detailed below. For aqueous solutions, it is
recommended to use them on the same day of preparation.[6] If using water as the solvent for
a stock solution that will be added to cell cultures, it should be sterile filtered through a 0.22 um
filter before use.[1]

Solvent Solubility References

Soluble up to 100 mM
Water ] [4]
(approximately 30.78 mg/mL)

Soluble up to 45 mg/mL
DMSO _ [7]
(approximately 146.19 mM)

Ethanol Soluble up to 50 mg/mL [6]

Experimental Protocol: Preparation of a 10 mM
Nisoxetine Hydrochloride Stock Solution in Water

This protocol describes the preparation of a 10 mM stock solution of Nisoxetine hydrochloride
in water.

Materials:

Nisoxetine hydrochloride powder

o High-purity water (e.g., Milli-Q® or equivalent)

o Calibrated analytical balance

o Appropriate volumetric flasks and pipettes

e \ortex mixer or sonicator

» Sterile 0.22 um syringe filter (optional, for cell culture applications)

» Cryogenic vials for aliquoting
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Procedure:

Determine the required mass: Calculate the mass of Nisoxetine hydrochloride needed to
prepare the desired volume of a 10 mM stock solution using the following formula: Mass
(mg) = 10 mM x 307.82 g/mol x Volume (L) For example, to prepare 10 mL of a 10 mM stock
solution, you would need 30.78 mg of Nisoxetine hydrochloride.

Weigh the compound: Carefully weigh the calculated amount of Nisoxetine hydrochloride
powder using a calibrated analytical balance.

Dissolve the compound: Add the weighed powder to a volumetric flask. Add a portion of the
high-purity water (approximately half of the final volume) and mix thoroughly by vortexing or
sonication until the solid is completely dissolved.

Adjust to final volume: Once the solid is completely dissolved, add high-purity water to reach
the final desired volume.

Sterilization (optional): For applications requiring sterile conditions, such as cell culture
experiments, filter the stock solution through a 0.22 pum syringe filter into a sterile container.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
cryogenic vials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term
storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[8] Aqueous
solutions should ideally be used fresh and storing for more than one day is not
recommended.[6] The solid compound can be stored at room temperature.[4]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Nisoxetine hydrochloride

stock solution.
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Caption: Workflow for Nisoxetine Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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